4-(Ethoxymethyl)-2,6-dimethylpyridine: Synthesis, Safety, and Applications in Drug Development
4-(Ethoxymethyl)-2,6-dimethylpyridine: Synthesis, Safety, and Applications in Drug Development
An in-depth technical whitepaper on the synthesis, physicochemical profiling, and pharmacological utility of 4-(Ethoxymethyl)-2,6-dimethylpyridine .
Executive Summary
In contemporary medicinal chemistry, the strategic substitution of pyridine rings is a fundamental tactic for modulating a drug candidate's pharmacokinetics, basicity, and target affinity. 4-(Ethoxymethyl)-2,6-dimethylpyridine (Molecular Formula: C10H15NO ) is a highly specialized, advanced chemical intermediate. While the base 2,6-dimethylpyridine (lutidine) scaffold is ubiquitous, the addition of an ethoxymethyl ether linkage at the 4-position transforms this molecule into a versatile bioisostere and lipophilic linker.
This guide provides a rigorous framework for synthesizing, handling, and applying 4-(Ethoxymethyl)-2,6-dimethylpyridine in drug development, grounded in the physicochemical principles of substituted heterocycles[1].
Physicochemical Profiling & Identification
Due to its nature as a proprietary or highly specialized intermediate in pharmaceutical synthesis (often utilized in the development of metalloprotease inhibitors or specialized kinase inhibitors[2][3]), a universal public CAS registry number is frequently unassigned or subsumed under generic Markush structures in patents. However, its identity and properties can be precisely defined based on its structural components.
Table 1: Structural and Physicochemical Properties
| Parameter | Value / Description | Rationale / Causality |
| IUPAC Name | 4-(Ethoxymethyl)-2,6-dimethylpyridine | Standard IUPAC nomenclature. |
| Molecular Formula | C10H15NO | Derived from the lutidine core + ethoxymethyl group. |
| Molecular Weight | 165.23 g/mol | Calculated exact mass. |
| Predicted State | Colorless to pale yellow oily liquid | Typical for low-molecular-weight ether-substituted pyridines. |
| Predicted pKa | ~6.7 - 6.9 | The 2,6-dimethyl groups donate electron density, slightly raising the pKa compared to unsubstituted pyridine (pKa 5.2)[1]. |
| LogP (Predicted) | ~2.1 - 2.5 | The ethyl ether tail increases lipophilicity compared to a methoxy analog, enhancing membrane permeability. |
| Precursor CAS | 18088-01-2 | Synthesized from 4-(Hydroxymethyl)-2,6-dimethylpyridine[4]. |
Synthetic Methodologies & Causality
The synthesis of 4-(Ethoxymethyl)-2,6-dimethylpyridine relies on a highly efficient, two-step self-validating protocol starting from commercially available 4-(hydroxymethyl)-2,6-dimethylpyridine.
Step 1: Chlorination of the Hydroxymethyl Core
Objective: Convert the stable hydroxyl group into a reactive leaving group (chloride) to facilitate downstream etherification. Causality & Expert Insight: Thionyl chloride ( SOCl2 ) is selected over hydrohalic acids ( HCl ) because the byproducts ( SO2 and HCl ) are gaseous. This drives the reaction to completion via Le Chatelier’s principle and eliminates the need for a complex aqueous workup, which is critical since the pyridine nitrogen is basic and would form highly water-soluble salts in aqueous acid.
Protocol:
-
Initiation: Dissolve 1.0 eq of 4-(hydroxymethyl)-2,6-dimethylpyridine (CAS: 18088-01-2) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the reaction flask to 0°C using an ice bath.
-
Reagent Addition: Dropwise add 1.5 eq of SOCl2 . The dropwise addition controls the exothermic release of gases.
-
Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours. Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the highly polar starting material validates the reaction's progress.
-
Isolation: Evaporate the solvent and excess SOCl2 under reduced pressure to yield 4-chloromethyl-2,6-dimethylpyridine hydrochloride as a crude solid[3].
Step 2: Williamson Ether Synthesis
Objective: Form the ethoxymethyl ether linkage via an SN2 nucleophilic substitution. Causality & Expert Insight: The 4-chloromethyl position is highly activated (benzylic-like). The 2,6-dimethyl groups provide severe steric hindrance around the pyridine nitrogen, effectively preventing unwanted N -alkylation and ensuring that the ethoxide nucleophile exclusively attacks the chloromethyl carbon.
Protocol:
-
Preparation of Nucleophile: In a separate flame-dried flask, prepare a solution of sodium ethoxide ( NaOEt ) by dissolving sodium metal in anhydrous ethanol, or use a commercial 21% NaOEt in ethanol solution (2.5 eq).
-
Substitution: Suspend the crude 4-chloromethyl-2,6-dimethylpyridine hydrochloride in anhydrous ethanol. Slowly add the NaOEt solution at 0°C. (Note: The first equivalent of base neutralizes the hydrochloride salt; the remaining base acts as the nucleophile).
-
Reflux: Heat the reaction to reflux (78°C) for 4 hours. The precipitation of sodium chloride ( NaCl ) serves as a visual, self-validating indicator of successful substitution.
-
Workup & Purification: Cool to room temperature, quench with distilled water, and extract with ethyl acetate (3x). Wash the organic layer with brine, dry over anhydrous Na2SO4 , and concentrate. Purify via silica gel chromatography to yield the pure 4-(ethoxymethyl)-2,6-dimethylpyridine.
Caption: Two-step synthetic workflow for 4-(Ethoxymethyl)-2,6-dimethylpyridine via Williamson etherification.
Safety Data Sheet (SDS) & Handling Parameters
While a specific, standardized SDS for this exact derivative may not be published by major vendors, the safety profile is reliably extrapolated from the highly similar 2,6-lutidine[1] and related alkyl-pyridine ethers.
Table 2: GHS Hazard Classification & Protocols
| Category | Classification / Details | Mitigation & Handling |
| Physical Hazards | Flammable Liquid (Category 4) | Flash point estimated at ~65-75°C. Keep away from open flames, hot surfaces, and ignition sources. Store in a dedicated flammables cabinet. |
| Health Hazards | Acute Toxicity, Oral (Category 4)Skin Irritation (Category 2)Eye Irritation (Category 2A)STOT SE 3 (Respiratory) | Harmful if swallowed ( LD50 rat ~400 mg/kg extrapolated from lutidine)[1]. Causes skin and serious eye irritation. May cause respiratory irritation. |
| PPE Requirements | Nitrile gloves, safety goggles, lab coat. | Handle exclusively inside a certified chemical fume hood. In case of skin contact, wash with copious amounts of soap and water. |
| Environmental | Potential aquatic toxicity. | Do not discharge into drains. Dispose of via a licensed chemical waste contractor. |
| Storage | Hygroscopic and light-sensitive. | Store under inert gas (Argon/Nitrogen) at 2-8°C in amber glass vials to prevent slow N-oxidation or ether cleavage. |
Pharmacological Utility & Structure-Activity Relationship (SAR)
In drug development, 4-(Ethoxymethyl)-2,6-dimethylpyridine is not an active pharmaceutical ingredient (API) itself, but a powerful structural motif integrated into larger molecules.
The Logic of the Scaffold
-
Steric Shielding by 2,6-Dimethyl Groups: The methyl groups flanking the nitrogen atom serve a dual purpose. Chemically, they render the nitrogen non-nucleophilic. Biologically, they sterically hinder Cytochrome P450 (CYP) enzymes from accessing the nitrogen lone pair, drastically reducing the rate of N -oxidation—a common metabolic liability that leads to rapid clearance of pyridine-containing drugs.
-
The Ethoxymethyl Vector: Unlike a rigid methoxy group, the ethoxymethyl ether provides a flexible, lipophilic extension. The oxygen atom acts as a critical Hydrogen-Bond Acceptor (HBA) to interact with target kinase hinge regions or metalloprotease active sites[2], while the ethyl tail increases the overall LogP, enhancing Blood-Brain Barrier (BBB) penetration and cellular permeability.
Caption: Structure-Activity Relationship (SAR) logic of the 4-(Ethoxymethyl)-2,6-dimethylpyridine core.
References
-
Wikipedia Contributors. "2,6-Lutidine." Wikipedia, The Free Encyclopedia. Available at:[Link]
-
Local Pharma Guide. "CAS NO. 18088-01-2 | (2,6-DIMETHYLPYRIDIN-4-YL)METHANOL." Local Pharma Guide. Available at:[Link]
- Levin, J. I., et al. "Bicyclosulfonyl Acid (BCSA) Compounds and Their Use as Therapeutic Agents." US Patent US20100311741A1.
-
Roy, H. S., et al. "Fragment-Based Discovery of Indole Inhibitors of Matrix Metalloproteinase-13." Journal of Medicinal Chemistry. Available at:[Link]
